Cas no 28118-79-8 (3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione)

• Product Name: 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione
• CAS No: 28118-79-8
• MF: C₂₂H₁₈NO₂P
• MW: 359.35758638382
• MDL: MFCD22573512
• CID: 238203
• PubChem ID: 13611383
• Update Time: 2025-10-28

3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 3-(triphenylphosphoranylidene)-
• 3-(triphenyl-λ⁵-phosphanylidene)pyrrolidine-2,5-dione
• 3-(triphenyl-lambda5-phosphanylidene)pyrrolidine-2,5-dione
• 3-(Triphenyl-lambda~5~-phosphanylidene)pyrrolidine-2,5-dione
• E5-phosphanylidene)pyrrolidine-2,5-dione
• 28118-79-8
• GNAVAQXUNJPBEW-UHFFFAOYSA-N
• Triphenylphosphoranylidene succinimide
• 3-(Triphenyl-
• 3-(triphenylphosphanylidene)-pyrrolidine-2,5-dione
• 3-(triphenyl-phosphoranylidene)-2,5-pyrrolidinedione
• CS-0328146
• 3-(triphenylphosphoranylidene)-2,5-pyrrolidinedione
• SCHEMBL1486066
• EG-0103
• E5-phosphanylidene)pyrrolidine-2, 5-dione
• DTXSID10544985
• 3-(triphenylphosphoranylidene)pyrrolidine-2,5-dione
• AMY449
• MFCD22573512
• AKOS015996904
• 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione

• MDL： MFCD22573512
• Inchi： 1S/C22H18NO2P/c24-21-16-20(22(25)23-21)26(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2,(H,23,24,25)
• InChI Key： GNAVAQXUNJPBEW-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1C(NC(C1)=O)=O

Computed Properties

• Exact Mass: 359.10764
• Monoisotopic Mass: 359.10751581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione

3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione: An Overview of CAS No. 28118-79-8

3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione (CAS No. 28118-79-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as TPP-PYR, is characterized by its unique structural features and chemical properties, making it a valuable reagent in various research and industrial processes.

The molecular structure of 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione consists of a triphenylphosphoranylidene moiety attached to a pyrrolidinedione backbone. The triphenylphosphoranylidene group is a stable carbene-like species that imparts significant reactivity and stability to the molecule. The pyrrolidinedione moiety, on the other hand, provides a cyclic amide structure that is known for its rigidity and ability to form hydrogen bonds.

In recent years, 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione has gained considerable attention due to its potential applications in the synthesis of complex organic molecules. One of the key areas of research involves its use as a catalyst or reagent in various organic transformations. For instance, studies have shown that this compound can effectively catalyze the formation of C-C bonds through carbonyl-ene reactions, making it a valuable tool in the synthesis of natural products and pharmaceuticals.

Another important application of 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione is in the field of medicinal chemistry. Researchers have explored its potential as a scaffold for the development of new drugs. The compound's ability to form stable complexes with metal ions and its capacity to modulate biological processes make it an attractive candidate for drug design. Recent studies have demonstrated that derivatives of 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione exhibit promising antitumor and anti-inflammatory activities.

In addition to its applications in organic synthesis and medicinal chemistry, 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione has also found use in materials science. The compound's unique electronic properties and thermal stability make it suitable for the development of functional materials such as polymers and coatings. For example, researchers have utilized this compound as a building block for the synthesis of conductive polymers with enhanced mechanical properties.

The synthesis of 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione typically involves the reaction of triphenylphosphine with a suitable pyrrolidinedione precursor under controlled conditions. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common method involves the condensation of triphenylphosphine with succinimide in the presence of a base such as sodium hydride.

The physical and chemical properties of 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione have been extensively studied. The compound is generally stable under ambient conditions but can undergo decomposition at high temperatures or in the presence of strong acids or bases. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), making it easy to handle and process in laboratory settings.

In conclusion, 3-(Triphenylphosphoranylidene)-2,5-pyrrolidinedione (CAS No. 28118-79-8) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it an indispensable reagent in various research and industrial processes. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.